Cas no 16632-21-6 (2,4-Dihydroxy-6-methyl-5-nitropyrimidine)
2,4-Dihydroxy-6-methyl-5-nitropyrimidine is a nitrated pyrimidine derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features hydroxyl and nitro functional groups at strategic positions, enhancing reactivity for nucleophilic substitution and condensation reactions. The methyl group at the 6-position contributes to steric and electronic modulation, making it a versatile intermediate in heterocyclic chemistry. This compound is particularly valued for its role in synthesizing bioactive molecules, including potential antimicrobial and antitumor agents. Its crystalline form ensures consistent purity and stability, facilitating precise experimental outcomes. Suitable for controlled functionalization, it serves as a key building block in medicinal chemistry and material science applications.
16632-21-6 structure
Product Name:2,4-Dihydroxy-6-methyl-5-nitropyrimidine
CAS No:16632-21-6
MF:C5H5N3O4
MW:171.110900640488
MDL:MFCD00051201
CID:50482
Update Time:2025-10-24
2,4-Dihydroxy-6-methyl-5-nitropyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5-Nitro-6-methyluracil
- 6-methyl-5-nitrouracil
- 2,4-Dihydroxy-6-methyl-5-nitropyrimidine
- 6-Metyl-5-nitrouracil
- 2,4-DIHYDROXY-5-NITRO-6-METHYLPYRIMIDINE
- 6-Methyl-5-nitropyrimidine-2,4(1H,3H)-dione
- NSC 40201
- 2,4-Dihydroxy-6-methyl-5-Nitro
- 6-METHYL-5-NITROPYRIMIDINE-2,4-DIOL
- 6-Methyl-5-nitropyrimidine-2,4-dione
- 4-Dihydroxy-6-Methyl-5-nitropyriMidine
- 5-Nitro-6-methyluracil ,98%
- 2,4(1H,3H)-Pyrimidinedione, 6-methyl-5-nitro-
- Uracil, 6-methyl-5-nitro-
- 6-methyl-5-nitro-1H-pyrimidine-2,4-dione
- 4-Methyl-5-nitrouracil
- 2,4-dihydroxy-6-methyl-5-*nitropyrimidine
- NSC40201
- zlchem 442
- PubChem18704
- PubChem23222
- Maybridge1_
-
- MDL： MFCD00051201
- Inchi： 1S/C5H5N3O4/c1-2-3(8(11)12)4(9)7-5(10)6-2/h1H3,(H2,6,7,9,10)
- InChI Key： LIVYMRJSNFHYEN-UHFFFAOYSA-N
- SMILES： O=C1C(=C(C)NC(N1)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 171.02800
- Monoisotopic Mass: 171.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104
- Surface Charge: 0
- Tautomer Count: 25
- XLogP3: -0.6
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.58
- Melting Point: >300°C
- Boiling Point:
- Flash Point: 215.3℃
- Refractive Index: 1.583
- Water Partition Coefficient: Soluble in DMF, DMSO, hot methanol and hot water.
- PSA: 112.06000
- LogP: 0.62760
- Solubility: Soluble in DMF, DMSO, hot methanol and hot water.
2,4-Dihydroxy-6-methyl-5-nitropyrimidine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H302-H315-H318-H335
- Warning Statement： P261-P280-P305 + P351 + P338
- WGK Germany：3
- Hazard Category Code： R40
- Safety Instruction： S26-S39-S36-S22
-
Hazardous Material Identification：
- Safety Term：S22;S36
- Storage Condition：Inert atmosphere,Room Temperature
- Risk Phrases：R40
2,4-Dihydroxy-6-methyl-5-nitropyrimidine Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,4-Dihydroxy-6-methyl-5-nitropyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A039002449-100g |
5-Nitro-6-methyluracil |
16632-21-6 | 98% | 100g |
$151.82 | 2022-04-02 | |
| Fluorochem | 077386-5g |
5-Nitro-6-methyluracil |
16632-21-6 | 95% | 5g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 077386-10g |
5-Nitro-6-methyluracil |
16632-21-6 | 95% | 10g |
￡19.00 | 2022-03-01 | |
| Fluorochem | 077386-25g |
5-Nitro-6-methyluracil |
16632-21-6 | 95% | 25g |
￡46.00 | 2022-03-01 | |
| Fluorochem | 077386-500g |
5-Nitro-6-methyluracil |
16632-21-6 | 95% | 500g |
￡853.00 | 2022-03-01 | |
| AstaTech | 64041-5/G |
6-METHYL-5-NITROPYRIMIDINE-2,4-DIONE |
16632-21-6 | 97% | 5g |
$10 | 2023-09-16 | |
| AstaTech | 64041-25/G |
6-METHYL-5-NITROPYRIMIDINE-2,4-DIONE |
16632-21-6 | 97% | 25/G |
$70 | 2022-06-01 | |
| AstaTech | 64041-100/G |
6-METHYL-5-NITROPYRIMIDINE-2,4-DIONE |
16632-21-6 | 97% | 100/G |
$163 | 2022-06-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W133250-1g |
2,4-Dihydroxy-6-methyl-5-nitropyrimidine |
16632-21-6 | 99% | 1g |
¥36.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W133250-5g |
2,4-Dihydroxy-6-methyl-5-nitropyrimidine |
16632-21-6 | 99% | 5g |
¥79.90 | 2023-08-31 |
2,4-Dihydroxy-6-methyl-5-nitropyrimidine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:16632-21-6)2,4-Dihydroxy-6-methyl-5-nitropyrimidine
Order Number:A3686
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:25
Price ($):309.0/470.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:16632-21-6)5-Nitro-6-methyluracil
Order Number:1685271
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:22
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:16632-21-6)2,4-二羟基-6-甲基-5-硝基嘧啶
Order Number:LE1685271
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com
2,4-Dihydroxy-6-methyl-5-nitropyrimidine Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
16632-21-6 (2,4-Dihydroxy-6-methyl-5-nitropyrimidine) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:16632-21-6)2,4-Dihydroxy-6-methyl-5-nitropyrimidine
Purity:99%/99%
Quantity:500g/1kg
Price ($):309.0/470.0
Suzhou Senfeida Chemical Co., Ltd
(CAS:16632-21-6)5-Nitro-6-methyluracil
Purity:98%
Quantity:Company Customization
Price ($):Inquiry